Cas no 880802-14-2 (2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide
• CAS No: 880802-14-2
• MF: C₁₇H₁₈N₆OS
• MW: 354.429420948029
• CID: 5476248
• PubChem ID: 7579553
• Update Time: 2025-11-06

2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• STL445648
• 2-(4-amino-5-(3-pyridyl)(1,2,4-triazol-3-ylthio))-N-(2,3-dimethylphenyl)acetam ide
• 2-((4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,3-dimethylphenyl)acetamide
• 2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide
• 880802-14-2
• F2649-0019
• AKOS002217377
• 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide

• Inchi： 1S/C17H18N6OS/c1-11-5-3-7-14(12(11)2)20-15(24)10-25-17-22-21-16(23(17)18)13-6-4-8-19-9-13/h3-9H,10,18H2,1-2H3,(H,20,24)
• InChI Key： PQJNEHBNQARJPC-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CC=2)N1N)CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 354.12628039g/mol
• Monoisotopic Mass: 354.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide

Comprehensive Analysis of 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide (CAS No. 880802-14-2)

The compound 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide (CAS No. 880802-14-2) is a heterocyclic molecule that has garnered significant attention in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a pyridine ring and a 1,2,4-triazole core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in cell signaling pathways and are often targeted in cancer treatment.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 2,3-dimethylphenyl moiety in this compound enhances its lipophilicity, which is crucial for drug absorption and bioavailability. This property aligns with the growing focus on oral drug delivery systems, a hot topic in pharmaceutical innovation. Additionally, the presence of a sulfanyl group introduces potential for covalent binding, a mechanism increasingly explored in drug design to improve binding affinity and selectivity.

The 1,2,4-triazole scaffold is a well-known pharmacophore found in many FDA-approved drugs, such as antifungal and antiviral agents. This has led to speculation that 880802-14-2 could be repurposed for infectious disease research, especially amid rising concerns about antimicrobial resistance. Its pyridin-3-yl substituent further expands its applicability, as pyridine derivatives are frequently used in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves amide coupling and heterocyclic ring formation, techniques widely discussed in organic chemistry forums. Its CAS number (880802-14-2) is often searched alongside terms like structure-activity relationship (SAR) and molecular docking, reflecting the compound’s relevance in computational drug discovery. Researchers also explore its spectroscopic properties, such as NMR and mass spectrometry data, to validate purity and structure.

Given the increasing interest in personalized medicine, 880802-14-2 is being studied for its potential biomarker interactions. The 4-amino group in its structure may facilitate hydrogen bonding with biological targets, a feature critical for enzyme inhibition. This aligns with current trends in proteomics and metabolomics, where scientists seek to identify novel drug-target interactions. Furthermore, its acetamide linkage is a common motif in anti-inflammatory and analgesic compounds, suggesting potential applications in pain management research.

In conclusion, 2-{4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide (CAS No. 880802-14-2) represents a versatile chemical entity with broad implications for drug development. Its structural features and pharmacokinetic potential make it a subject of ongoing investigation in both academic and industrial settings. As the scientific community continues to explore its mechanistic pathways, this compound may soon emerge as a key player in addressing unmet medical needs.